4-Octylphenol
4-Octylphenol
4-octylphenol is a member of the class of phenols that is phenol which is substituted at the para- position by an octyl group. It has a role as a surfactant, a xenoestrogen and a metabolite.
Brand Name:
Vulcanchem
CAS No.:
1806-26-4
VCID:
VC20780824
InChI:
InChI=1S/C14H22O/c1-2-3-4-5-6-7-8-13-9-11-14(15)12-10-13/h9-12,15H,2-8H2,1H3
SMILES:
CCCCCCCCC1=CC=C(C=C1)O
Molecular Formula:
C14H22O
Molecular Weight:
206.32 g/mol
4-Octylphenol
CAS No.: 1806-26-4
Cat. No.: VC20780824
Molecular Formula: C14H22O
Molecular Weight: 206.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-octylphenol is a member of the class of phenols that is phenol which is substituted at the para- position by an octyl group. It has a role as a surfactant, a xenoestrogen and a metabolite. |
|---|---|
| CAS No. | 1806-26-4 |
| Molecular Formula | C14H22O |
| Molecular Weight | 206.32 g/mol |
| IUPAC Name | 4-octylphenol |
| Standard InChI | InChI=1S/C14H22O/c1-2-3-4-5-6-7-8-13-9-11-14(15)12-10-13/h9-12,15H,2-8H2,1H3 |
| Standard InChI Key | NTDQQZYCCIDJRK-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC1=CC=C(C=C1)O |
| Canonical SMILES | CCCCCCCCC1=CC=C(C=C1)O |
| Boiling Point | 280 °C |
| Flash Point | 113 °C 113 °C c.c. |
| Melting Point | 44-45 °C |
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